Cas no 7048-04-6 (L-Cysteine hydrochloride monohydrate)

• Product Name: L-Cysteine hydrochloride monohydrate
• CAS No: 7048-04-6
• MF: C₃H₁₀ClNO₃S
• MW: 175.634398937225
• MDL: MFCD00065606
• CID: 47184
• PubChem ID: 24892992
• Update Time: 2025-08-28

L-Cysteine hydrochloride monohydrate Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-mercaptopropanoic acid hydrochloride hydrate
• L-cysteine hcl monohydrate
• H-Cys-OH.HCl.H2O
• H-Cys-OH.HCl.H_2O
• L-Cysteine·HCl·H2O
• H-Cys-OH · HCl · H₂O
• L-Cysteine
• L-Cysteine hydrochloride monohydrate
• (+-)-cis-2-amino-cyclopentanol,hydrochloride
• (1R,2S)-2-aMinocyclopentan-1-ol hydrochloride
• (1R,2S)-CIS-2-AMINOCYCLOPENTANOL HYDROCHLORIDE
• (R)-cysteine hydrochloride monohyd
• D,L-cis-2-Aminocyclopentanol-Hydrochlorid
• H-Cys-OH·HCl·H2O
• L(+)-AMino-α-Mercaptopropionic acid hydrochloride
• L-(+)-cysteine hydrochloride hydrate
• L(+)-α-AMino-β-thiopropionic acid hydrochloride
• L-Cysteine Hydrochloride
• L-cysteine monohydrate hydrochloride
• L-cysteine monohydrochloride monohydrate
• Trans-(1R,2S)-2-Aminocyclopentanol Hydrochloride
• H-Cys-OH·HCl Monohydrate
• alpha-Amino-beta-mercapto-propionic acid hydrochloride monohydrate
• 湖北L-半胱氨酸盐酸盐生产厂家
• L-Cysteine monohydrate monochloride
• L-Cysteine hydrochloride hydrate
• ZT934N0X4W
• Cysteine hydrochloride monohydrate, L-
• H-Cys-OHHClH2O
• Cysteine HCl
• Cysteine chlorhydrate
• H-Cys-OH.HCl
• Cysteine hydrochloride [USP]
• Cysteine hydrochloride (USP)
• (2R)-2-Amino-3-sulfanyl-propanoic acid hydrochloride monohydrate
• C3H7NO2S.HCl.H2O
• QIJRTFXNRTXDIP-JIZZDEOASA-N
• SCHEMBL43390
• TS-03861
• NOURESS
• CHEBI:91248
• L-Cysteine hydrochloride monohydrate, tested according to Ph.Eur.
• NSC 755898
• D02326
• (R)-2-Amino-3-mercaptopropanoicacidhydrochloridexhydrate
• CYSTEINE HCL [INCI]
• Cysteini hydrochloridum monohydricum
• NS00078059
• CYSTEINE HYDROCHLORIDE [ORANGE BOOK]
• L-Cysteine hydrochloride monohydrate, USP grade
• (1R)-1-carboxy-2-sulfanylethan-1-aminium chloride--water (1/1)
• Elcys (TN)
• L-Cysteine hydrochloride hydrate, 99%
• MFCD00065606
• AKOS015907763
• L-CYSTEINE, HYDROCHLORIDE, MONOHYDRATE
• CYSTEINE HYDROCHLORIDE [II]
• Q27163159
• Cysteine, hydrochloride, hydrate (1:1:1)
• UNII-ZT934N0X4W
• L-CYSTEINE, HYDROCHLORIDE, HYDRATE (1:1:1)
• L-Cysteine hydrochloride monohydrate, JIS special grade, >=99.0%
• CS-W017431
• L-Cysteine HCl hydrate
• L-Cysteine hydrochloride monohydrate, Pharmaceutical Secondary Standard; Certified Reference Material
• ELCYS
• L-Cysteine hydrochloride monohydrate, Produced by Wacker Chemie AG, Burghausen, Germany, Life Science, 98.5-101.0% (Ph.Eur (2.2.20))
• CYSTEINE HYDROCHLORIDE MONOHYDRATE [EP MONOGRAPH]
• AKOS015855408
• 7048-04-6
• NSC-755898
• (2R)-2-amino-3-sulfanylpropanoic acid;hydrate;hydrochloride
• EC 615-117-8
• cysteine hydrochloride hydrate
• L-Cysteine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• L-Cysteine hydrochloride monohydrate, from non-animal source, cell culture tested, meets EP, USP testing specifications
• L-Cysteine hydrochloride hydrate,98.5-101.5%
• L-Cysteine (hydrochloride hydrate)
• L-CYSTEINE HYDROCHLORIDE HYDRATE [JAN]
• 345909-32-2
• CYSTEINE HYDROCHLORIDE MONOHYDRATE [WHO-DD]
• L-Cysteine hydrochloride monohydrate, 99%, FG, produced by Wacker Chemie AG, Burghausen, Germany
• DTXSID90990688
• L-Cysteine hydrochloride monohydrate;
• L-Cysteine hydrochloride hydrate (JP17)
• L-Cysteine hydrochloride monohydrate, p.a., 98.5%
• Cysteine hydrochloride monohydrate, European Pharmacopoeia (EP) Reference Standard
• L-Cysteine hydrochloride monohydrate, FG, produced by Wacker Chemie AG, Burghausen, Germany, Food, 20 mesh
• CYSTEINE, L-, HYDROCHLORIDE MONOHYDRATE
• HY-W016715
• cysteine hydrochloride monohydrate
• CYSTEINE HYDROCHLORIDE [USP MONOGRAPH]
• CYSTEINE HYDROCHLORIDE MONOHYDRATE [EP IMPURITY]
• L-cysteine hydrochloride--water (1/1)
• AC8040
• CYSTEINE HYDROCHLORIDE [VANDF]
• L-Cysteine hydrochloride monohydrate, reagent grade, >=98% (TLC)
• 345909-32-2 (.xH2O)
• AM81651
• L-cysteine monohydrochloride-monohydrate
• L-CysteineHclMonohydrate
• DL-Cysteine HCl Monohydrate
• L-Cysteine hydrochloride monohydrate, >=99.0% (RT)
• L-CYSTEINE MONOHYDROCHLORIDE [FCC]
• (R)-2-Amino-3-mercaptopropanoic acid hydrochloride xhydrate
• L-Cysteine hydrochloride monohydrate, BioUltra, >=99.0% (RT)
• [TH]L-BASYSYYSHW,99%
• L-Cysteine monohydrochloride
• (R)-(+)-CYSTEINE HYDROCHLORIDE HYDRATE
• H-L-CYS-OH HCL H2O
• H-CYS-OH HCL H2O
• CYSTEINE HCL H2O
• 3-MERCAPTO-2-AMINOPROPIONIC ACID HYDROCHLORIDE
• 3-MERCAPTO-2-AMINOPROPIONIC ACID HYDROCHLORIDE MONOHYDRATE
• Cysteine hydrochloride monohydrate; (2R)-2-amino-3-sulfanylpropanoic acid hydrochloride
• SBI-0633588.0002
• L-cysteine hydrate hydrochloride

• MDL： MFCD00065606
• Inchi： 1S/C3H7NO2S.ClH.H2O/c4-2(1-7)3(5)6;;/h2,7H,1,4H2,(H,5,6);1H;1H2/t2-;;/m0../s1
• InChI Key： QIJRTFXNRTXDIP-JIZZDEOASA-N
• SMILES： Cl.SC[C@@H](C(=O)O)N.O
• BRN： 5158059

Computed Properties

• Exact Mass: 175.00700
• Monoisotopic Mass: 121.019749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.3
• XLogP3: _2.5

Experimental Properties

• Color/Form: No data available
• Density: 1.54 g/cm3
• Melting Point: 178°C(dec.)(lit.)
• Boiling Point: 293.9℃ at 760 mmHg
• Flash Point: 131.5℃
• Refractive Index: 6 ° (C=8, 1mol/L HCl)
• PH: 0.8-1.2 (100g/l, H2O, 20℃)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in cold water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, most common metals, hydrogen chloride.
• PSA: 111.35000
• LogP: 0.76610
• Merck: 2781
• Sensitiveness: Hygroscopic
• Specific Rotation: 5.5 °(c=5,in 5N HCl)
• Optical Activity: [α]/D 5.7 to 6.8° (Ph.Eur (2.2.7))
• Vapor Pressure: No data available
• Solubility: Soluble in cold water.

L-Cysteine hydrochloride monohydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10-23
• RTECS：HA2285000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters